Cas no 1401333-06-9 (Methyl 4-aminoadamantane-1-carboxylate)

Methyl 4-aminoadamantane-1-carboxylate structure
1401333-06-9 structure
Product Name:Methyl 4-aminoadamantane-1-carboxylate
CAS No:1401333-06-9
MF:C12H19NO2
MW:209.2847635746
CID:2099784
Update Time:2023-08-03

Methyl 4-aminoadamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl cis-4-AMino-1-AdaMantane Carboxylate
    • methyl 4-aminoadamantane-1-carboxylate
    • 4-amino-adamantane-1-carboxylic acid methyl ester
    • Cis-methyl 4-aminoadamantane-1-carboxylate
    • Trans-methyl 4-aminoadamantane-1-carboxylate
    • 4-amino-adamantan-1-carboxylic acid methyl ester
    • 4-aminoadamantane-1-carboxylic acid methyl ester
    • Methyl 4-aminoadamantane-1-carboxylate
    • Inchi: 1S/C12H19NO2/c1-15-11(14)12-4-7-2-8(5-12)10(13)9(3-7)6-12/h7-10H,2-6,13H2,1H3
    • InChI Key: IXBLQWDWMIYKKE-UHFFFAOYSA-N
    • SMILES: O(C)C(C12CC3CC(C1)C(C(C3)C2)N)=O

Computed Properties

  • Exact Mass: 209.141578849 g/mol
  • Monoisotopic Mass: 209.141578849 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.3
  • Molecular Weight: 209.28

Experimental Properties

  • Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.86 g/l) (25 º C),
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